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Compound of Interest

Compound Name: BZiPAR

Cat. No.: B14087539 Get Quote

For researchers and scientists in the fast-paced world of drug development, the proper

handling and disposal of chemical reagents is a critical component of laboratory safety and

operational excellence. This guide provides essential, step-by-step procedures for the safe

disposal of BZiPAR (Rhodamine 110, bis-(N-CBZ-L-isoleucyl-L-prolyl-L-arginine amide),

dihydrochloride), ensuring the safety of laboratory personnel and compliance with standard

practices.

While BZiPAR is not classified as a hazardous substance under Regulation (EC) No

1272/2008[1], adherence to proper disposal protocols for chemical waste is paramount. The

following procedures are based on general laboratory safety principles and should be followed

in the absence of specific institutional or local guidelines.

Key Chemical and Safety Data
A summary of the pertinent data for BZiPAR is provided below to inform safe handling and

disposal.
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Property Value Reference

Molecular Formula C₇₀H₈₈Cl₂N₁₄O₁₃ [2]

Molecular Weight 1404.5 g/mol [2]

Appearance Off-white to pink solid [2]

Solubility Soluble in DMSO [2]

Storage Store at 4°C, protect from light [1][2]

HMIS Classification
Health: 0, Flammability: 0,

Physical Hazards: 0
[1]

NFPA Rating Health: 0, Fire: 0, Reactivity: 0 [1]

Hazard Statements
None according to Regulation

(EC) No 1272/2008
[1]

Step-by-Step Disposal Protocol
1. Personal Protective Equipment (PPE): Before handling BZiPAR for disposal, ensure you are

wearing appropriate PPE, including:

Safety glasses or goggles

Standard laboratory coat

Chemical-resistant gloves (e.g., nitrile)

2. Disposal of Unused Solid BZiPAR:

If the original container is empty, it can be disposed of as regular laboratory glass or plastic

waste, provided it has been thoroughly rinsed with a suitable solvent (e.g., ethanol or

acetone) three times. The rinsate should be collected and disposed of as chemical waste.

For unused or expired solid BZiPAR, it should be treated as chemical waste.

Place the sealed original container, or the solid waste in a clearly labeled, sealed waste

container designated for chemical waste.
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Do not mix with other types of waste unless compatible.

3. Disposal of BZiPAR Solutions:

Aqueous solutions of BZiPAR should not be disposed of down the drain.

Collect all BZiPAR solutions in a designated, sealed, and clearly labeled container for liquid

chemical waste. The label should include the name of the chemical and its approximate

concentration.

If BZiPAR has been used in experiments with biohazardous materials, the waste must be

treated as biohazardous waste and decontaminated, typically by autoclaving if the waste is

compatible, or by chemical disinfection prior to disposal.[3][4][5] Follow your institution's

specific guidelines for biohazardous waste.

4. Waste Collection and Storage:

Store the sealed chemical waste containers in a designated, well-ventilated, and secure area

away from incompatible materials.

Arrange for pickup and disposal by your institution's environmental health and safety (EHS)

office or a licensed hazardous waste disposal contractor.[6]

5. Spill and Decontamination Procedures:

In case of a spill, wear appropriate PPE.

For a solid spill, gently sweep the material to avoid creating dust and place it in a sealed

container for disposal.

For a liquid spill, absorb the material with an inert absorbent (e.g., vermiculite, sand, or

earth) and place it in a sealed container for disposal.

Clean the spill area with a suitable solvent and then with soap and water.

Disposal Workflow
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The following diagram illustrates the decision-making process for the proper disposal of

BZiPAR.

BZiPAR Disposal Workflow
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Caption: Logical workflow for the proper disposal of BZiPAR waste.

By adhering to these procedures, laboratory professionals can ensure the safe and responsible

disposal of BZiPAR, contributing to a secure research environment. Always consult your

institution's specific safety and disposal guidelines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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